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Compound of Interest

Compound Name: Acetic anhydride-1,1-13C2

Cat. No.: B052090

For researchers, scientists, and professionals in drug development, Acetic anhydride-
1,1'-13C2 is a critical reagent for introducing a stable isotope label into various molecules. This
guide provides an in-depth overview of its commercial availability, technical specifications, and
detailed experimental applications. The dual carbon-13 labeling at the carbonyl positions offers
a distinct mass shift and unique spectroscopic properties, making it an invaluable tool for
guantitative analysis in proteomics, metabolomics, and the synthesis of isotopically labeled
standards.

Commercial Avalilability

Several reputable chemical suppliers offer Acetic anhydride-1,1'-13C2, often with varying
isotopic purity and in different quantities. Below is a summary of offerings from prominent
vendors.
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Molecular .
. Product CAS Molecular . Isotopic
Supplier Weight ( .
Name Number Formula Purity
g/mol )
) Acetic
Sigma- ] 99 atom %
. anhydride- 90980-78-2 (CH33C0O)20  104.07
Aldrich 13C
1,1'-13C2
Cambridge Acetic
Isotope anhydride
_ 90980-78-2 (CH313C0O)20  104.07 99%
Laboratories, (1,1'-13Cx,
Inc. 99%)
Acetic
Benchchem anhydride- 90980-78-2 (CH313C0O)20 104.07 Not Specified
1,1'-13C2
Acetic
anhydride-1,
CP Lab 1'-13C2, min min 99
90980-78-2 (CHs13CO)0  104.07
Safety 98% (CP), atom% 13C
min 99

atom% 13C

Physicochemical Properties

The physical and chemical properties of Acetic anhydride-1,1'-13C2 are largely similar to its
unlabeled counterpart, with the key difference being its molecular weight due to the presence of
the 13C isotopes.
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Property Value

Appearance Colorless liquid

Boiling Point 138-140 °C[1][2]
Melting Point -73 °C[1][2]

Density ~1.101 g/mL at 25 °C[2]
Refractive Index n20/D 1.39[2]

Experimental Protocols

Acetic anhydride-1,1'-13C2 is primarily used as an acetylating agent to introduce a stable
isotope label onto nucleophilic groups such as amines (-NHz2) and hydroxyls (-OH). This
labeling facilitates the quantification and tracking of molecules in complex biological samples
using mass spectrometry and NMR spectroscopy.

Protocol 1: Acetylation of Peptides for Mass
Spectrometry Analysis

This protocol is adapted for the labeling of primary amines (N-terminus and lysine side chains)
in peptides for quantitative proteomics workflows.

Materials:

Acetic anhydride-1,1'-13C2

Methanol (MeOH)

Ammonium bicarbonate (50 mM, pH ~8)

Peptide sample

Lyophilizer

Procedure:

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8482368/
https://pubmed.ncbi.nlm.nih.gov/19276112/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8482368/
https://pubmed.ncbi.nlm.nih.gov/19276112/
https://pubmed.ncbi.nlm.nih.gov/19276112/
https://pubmed.ncbi.nlm.nih.gov/19276112/
https://www.benchchem.com/product/b052090?utm_src=pdf-body
https://www.benchchem.com/product/b052090?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Prepare the Acetylation Reagent: In a chemical fume hood, mix 20 pL of Acetic anhydride-
1,1'-13C2 with 60 pL of methanol. This solution should be prepared fresh before each use.

o Sample Preparation: Reconstitute the peptide sample (e.g., 1 nmol) in 20 pL of 50 mM
ammonium bicarbonate.

o Acetylation Reaction: Add 50 pL of the freshly prepared acetylation reagent to the 20 pL
peptide solution.

 Incubation: Allow the reaction to proceed for 1 hour at room temperature.

o Sample Cleanup: Lyophilize the sample to dryness to remove the solvent and excess
reagent.

e Analysis: The resulting 13C-labeled peptides are now ready for analysis by mass
spectrometry. The acetylated peptides will exhibit a mass shift corresponding to the number
of added acetyl groups.

Note: This protocol may also lead to the acetylation of cysteine residues if they are not
previously alkylated. The use of methanol can also result in the formation of methyl esters as a
side product.

Protocol 2: Combined Metabolic and Chemical
(CoMetChem) Labeling for Histone Analysis

This advanced technique combines metabolic labeling with chemical labeling to study the
dynamics of histone acetylation.

Materials:
¢ Cell culture medium with [U-13C]-glucose

e Acetic anhydride-1,1'-13C2 (or other isotopically labeled variants like 13Ca,Ds-acetic
anhydride)

e Histone extraction buffers
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o Protease for digestion (e.qg., trypsin)
e LC-MS/MS system
Procedure:

o Metabolic Labeling: Culture cells in a medium containing uniformly 13C-labeled glucose ([U-
13C]-Glc). This will lead to the in-vivo incorporation of 13C-labeled acetyl groups onto histones
from 13C-acetyl-CoA.[1]

» Histone Extraction: Isolate histones from the cell nuclei using established protocols.

o Chemical Labeling: Chemically acetylate the remaining unmodified lysine residues on the
extracted histones using Acetic anhydride-1,1'-13C2.[1] This step ensures that all lysine
residues are acetylated, either through metabolic or chemical means, creating chemically
equivalent, fully acetylated histone species.[1]

» Proteolytic Digestion: Digest the fully acetylated histones into peptides using a protease such
as trypsin.

e LC-MS/MS Analysis: Analyze the resulting peptide mixture by high-resolution mass
spectrometry to quantify the relative abundance of metabolically versus chemically
introduced acetyl groups, allowing for the determination of site-specific acetylation and
deacetylation rates.[1]

Visualizations
Experimental Workflow for Quantitative Proteomics

The following diagram illustrates a typical workflow for using Acetic anhydride-1,1'-13C2 in a
guantitative proteomics experiment.
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Caption: Workflow for quantitative proteomics using 13C-acetic anhydride.
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Logical Flow of CoMetChem Labeling

This diagram outlines the logical steps involved in the Combined Metabolic and Chemical
(CoMetChem) labeling technique.
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Caption: Logical workflow of the CoMetChem labeling strategy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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